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Compound of Interest

Ethanimidothioic acid, methyl
ester (9Cl)

Cat. No.: B102301

Compound Name:

Technical Support Center: Ethanimidothioic
acid, methyl ester (Methomyl)

Disclaimer: The information provided in this technical support center is for guidance purposes
for researchers, scientists, and drug development professionals. "Ethanimidothioic acid,
methyl ester (9CI)" can refer to several compounds. This guide focuses on the most common
representative, Methomyl (CAS: 16752-77-5). Always refer to the specific Safety Data Sheet
(SDS) and Certificate of Analysis for the exact product you are using.

Frequently Asked Questions (FAQS)

Q1: What is the general solubility of Methomy!?

Al: Methomyl is a white crystalline solid that is highly soluble in water and many common
organic solvents.[1][2][3] Its solubility is influenced by the solvent, temperature, and pH of the
solution.[4]

Q2: In which solvents is Methomyl most soluble?

A2: Methomyl exhibits high solubility in methanol, followed by acetone, ethanol, and
isopropanol.[1] It is also soluble in chloroform.[2]

Q3: What is the water solubility of Methomyl?
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A3: The aqueous solubility of Methomyl is approximately 58,000 mg/L (or 5.8 g/100 mL) at
25°C.[1][5]

Q4: How does pH affect the stability of Methomy! solutions?

A4: Methomyl is most stable in neutral or slightly acidic agueous solutions. It decomposes
rapidly in alkaline (basic) solutions.[1][6] Therefore, it is crucial to control the pH of your stock
solutions and experimental media.

Q5: How should | prepare a stock solution of Methomyl?

A5: For most biological applications, a concentrated stock solution is typically prepared in an
organic solvent like methanol or acetone due to its high solubility.[2] This stock can then be
diluted to the final working concentration in your aqueous experimental medium. Ensure the
final concentration of the organic solvent is compatible with your experimental system.

Troubleshooting Guide

bl _ | i lissolving |

Possible Cause Solution

Although Methomyl is water-soluble, you may
Concentration is too high. be exceeding its solubility limit of ~58 g/L.[1][5]

Try preparing a more dilute solution.

Solubility of solids in liquids generally increases
with temperature.[4] Gentle warming of the

Low Temperature. solution may aid dissolution. However, be
cautious as heat can also accelerate

degradation.

Ensure your water is not alkaline, as this can
Incorrect pH. lead to decomposition rather than dissolution.[1]

Use neutral or slightly acidic water.

| ete Mixi Ensure vigorous mixing (e.g., vortexing or
ncomplete Mixing. o - ) )
sonication) to facilitate the dissolution process.
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Problem 2: My Methomyl solution is cloudy or has

precipitated.

Possible Cause

Solution

The solution may have been temporarily clear

but has now precipitated out. Try gently warming

Supersaturation. ) ) -
the solution to redissolve the precipitate and
then use it promptly.
The pH of your solution may have shifted to the
) alkaline range, causing decomposition and
pH Shift.

precipitation. Check and adjust the pH if

necessary.

Solvent Evaporation.

If using a volatile organic solvent for your stock
solution, evaporation can increase the
concentration and lead to precipitation. Ensure

your container is tightly sealed.

Low Temperature Storage.

Storing a concentrated solution at a low
temperature (e.g., 4°C) can cause the
compound to precipitate. Allow the solution to
come to room temperature and ensure

everything is redissolved before use.

Problem 3: | am seeing unexpected results in my

experiment.
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Possible Cause

Solution

Compound Degradation.

Methomyl degrades in alkaline conditions and in
moist soils.[1] Prepare fresh solutions for your
experiments and avoid storing them for

extended periods, especially in aqueous buffers.

Solvent Effects.

The organic solvent used to prepare your stock
solution might be affecting your experimental
system. Always run a vehicle control (your
experimental medium with the same
concentration of the solvent) to account for any

solvent-induced effects.

Interaction with Media Components.

Components in your experimental media could
be interacting with the Methomyl. Consider
simplifying your buffer system if you suspect this

is an issue.

Data Presentation

Table 1: Solubility of Methomyl in Various Solvents at 25°C

Solvent Solubility (wt/wt %) Solubility (g/100mL)
Water 5.8 5.8[1][5]

Methanol 100 Very soluble[1][2]
Acetone 73 Very soluble[1][2]
Ethanol 42 Very soluble[1][2]
Isopropanol 22 Soluble[1][2]
Chloroform - Slightly Soluble[2]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Methomyl Stock Solution in Methanol
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o Materials:

[e]

[¢]

[¢]

[e]

o

Methomyl (solid, CAS: 16752-77-5)
Methanol (anhydrous, analytical grade)
Calibrated balance

Volumetric flask

Vortex mixer or sonicator

e Procedure:

. Calculate the required mass of Methomyl for your desired volume and concentration

(Molecular Weight: 162.21 g/mol ). For 10 mL of a 100 mM solution, you would need
0.16221 g of Methomyl.

. Accurately weigh the calculated amount of Methomyl and transfer it to the volumetric flask.
. Add a small amount of methanol to the flask to dissolve the solid.

. Gently swirl the flask to dissolve the Methomyl. If necessary, use a vortex mixer or a

sonicator for a short period.

. Once the solid is completely dissolved, add methanol to the final volume mark on the

volumetric flask.

. Cap the flask and invert it several times to ensure a homogenous solution.

. Store the stock solution in a tightly sealed container at the recommended temperature

(typically 0-6°C), protected from light.[2]

Visualizations
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Experimental Use

Solution Preparation -
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ey
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Caption: Experimental workflow for preparing and using Methomyl solutions.
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Caption: Troubleshooting logic for Methomy! dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Methomyl | C5SH10N202S | CID 4109 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b102301?utm_src=pdf-body-img
https://www.benchchem.com/product/b102301?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methomyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 2. Methomyl CAS#: 16752-77-5 [m.chemicalbook.com]
e 3. Methomyl (Ref: OMS 1196) [sitem.herts.ac.uk]

e 4. solubilityofthings.com [solubilityofthings.com]

e 5. genfarm.com.au [genfarm.com.au]

e 6. Methomyl [microkat.gr]

 To cite this document: BenchChem. [Ethanimidothioic acid, methyl ester (9CI) solubility
problems and solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-
solubility-problems-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1259124_EN.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/458.htm
https://www.solubilityofthings.com/methyl-n-methylcarbamoyloxyethanimidothioate
https://www.genfarm.com.au/sites/genfarm/files/2020-09/documents/SDS_GENFARM%20METHOMYL%20225%20INSECTICIDE_2020-02-20.pdf
http://www.microkat.gr/msds/Methomyl.html
https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-solubility-problems-and-solutions
https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-solubility-problems-and-solutions
https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-solubility-problems-and-solutions
https://www.benchchem.com/product/b102301#ethanimidothioic-acid-methyl-ester-9ci-solubility-problems-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

